Cas no 2682115-67-7 (4,6-Dibromo-3-fluoro-2-methoxyaniline)

• Product Name: 4,6-Dibromo-3-fluoro-2-methoxyaniline
• CAS No: 2682115-67-7
• MF: C₇H₆Br₂FNO
• MW: 298.935043811798
• CID: 5085716
• PubChem ID: 154729856
• Update Time: 2025-10-30

4,6-Dibromo-3-fluoro-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 2682115-67-7
• 4,6-Dibromo-3-fluoro-2-methoxyaniline
• BS-46472
• E75451

• Inchi： 1S/C7H6Br2FNO/c1-12-7-5(10)3(8)2-4(9)6(7)11/h2H,11H2,1H3
• InChI Key： UZYZUPZOPLRFHD-UHFFFAOYSA-N
• SMILES： C1(N)=C(Br)C=C(Br)C(F)=C1OC

Computed Properties

• Exact Mass: 298.87797g/mol
• Monoisotopic Mass: 296.88002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 4,6-Dibromo-3-fluoro-2-methoxyaniline

Introduction to 4,6-Dibromo-3-fluoro-2-methoxyaniline (CAS No. 2682115-67-7)

4,6-Dibromo-3-fluoro-2-methoxyaniline (CAS No. 2682115-67-7) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by the presence of bromine, fluorine, and methoxy groups, which confer it with specific physical and chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 4,6-Dibromo-3-fluoro-2-methoxyaniline is C₉H₈Br₂FNO₂, and its molecular weight is approximately 309.95 g/mol. The compound exists as a solid at room temperature and is soluble in common organic solvents such as dichloromethane, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for use in a variety of chemical reactions and processes.

In the pharmaceutical industry, 4,6-Dibromo-3-fluoro-2-methoxyaniline has been explored as a key intermediate in the synthesis of novel drugs with potential therapeutic applications. Recent studies have shown that compounds derived from this aniline derivative exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of 4,6-dibromo-3-fluoro-2-methoxyaniline-based derivatives that demonstrated potent inhibitory effects on cancer cell proliferation. These findings highlight the potential of this compound as a lead molecule for drug discovery and development.

Beyond its pharmaceutical applications, 4,6-Dibromo-3-fluoro-2-methoxyaniline has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials such as organic semiconductors and photovoltaic materials. Research published in Advanced Materials in 2020 described the use of this compound as a building block for the synthesis of conjugated polymers with enhanced charge transport properties. These polymers have shown promise in applications such as organic solar cells and field-effect transistors.

The synthetic route to 4,6-Dibromo-3-fluoro-2-methoxyaniline typically involves multistep processes that include bromination, fluorination, and methylation reactions. The choice of reagents and reaction conditions is crucial for achieving high yields and purity levels. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods for this compound. For example, a study published in Green Chemistry in 2019 reported a novel catalytic approach using recyclable catalysts that significantly reduced waste generation and improved overall process efficiency.

In terms of safety and handling, while 4,6-Dibromo-3-fluoro-2-methoxyaniline is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks. Additionally, the compound should be stored in a cool, dry place away from incompatible substances to ensure its stability and longevity.

The future prospects for 4,6-Dibromo-3-fluoro-2-methoxyaniline are promising. Ongoing research continues to uncover new applications and derivatives of this compound across various industries. As scientists delve deeper into its properties and potential uses, it is likely that we will see more innovative products and technologies emerging from this versatile chemical building block.